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Compound of Interest

Compound Name: SBC-115076

cat. No.: B15616271

SBC-115076 Technical Support Center

Welcome to the technical support center for SBC-115076. This resource is designed to assist
researchers, scientists, and drug development professionals in successfully utilizing SBC-
115076 in their experiments. Here you will find answers to frequently asked questions and
troubleshooting guidance regarding its solubility in aqueous solutions.

Frequently Asked Questions (FAQS)
Q1: What is the general solubility of SBC-115076 in common laboratory solvents?

Al: SBC-115076 is readily soluble in organic solvents like DMSO and dimethylformamide
(DMF) but is insoluble or sparingly soluble in water and ethanol[1][2][3]. For most in vitro
applications, it is recommended to first prepare a concentrated stock solution in DMSO.

Q2: | am seeing precipitation when | dilute my SBC-115076 DMSO stock solution into an
aqueous buffer. What should | do?

A2: Precipitation upon dilution into aqueous solutions is a common issue due to the low
agueous solubility of SBC-115076. Here are some steps to troubleshoot this problem:

o Lower the final concentration: The final concentration of SBC-115076 in your aqueous buffer
may be too high. Try diluting your stock solution further.

 Increase the percentage of DMSO: A higher percentage of DMSO in the final solution can
help maintain solubility. However, be mindful of the DMSO tolerance of your specific cell line
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or experimental system.

o Use a pre-warmed buffer: Gently warming your aqueous buffer before adding the DMSO
stock can sometimes improve solubility.

o Vortex immediately after dilution: To ensure rapid and uniform mixing, vortex the solution
immediately after adding the DMSO stock to the aqueous buffer.

» Prepare fresh solutions: Do not store diluted aqueous solutions of SBC-115076 for extended
periods. It is recommended to prepare them fresh for each experiment[4].

Q3: What is the maximum recommended concentration of SBC-115076 in a PBS buffer?

A3: For maximum solubility in aqueous buffers, SBC-115076 should first be dissolved in
DMSO. Using this method, a solubility of approximately 0.5 mg/mL can be achieved ina 1:1
solution of DMSO:PBS (pH 7.2)[4]. Storing this aqueous solution for more than one day is not
recommended[4].

Q4: How should | store SBC-1150767
A4:
» Solid Powder: Store at -20°C for long-term stability (years)[2][5][6].

e Stock Solutions in DMSO: Aliquot and store at -80°C for up to 2 years or at -20°C for up to 1
year[5]. Avoid repeated freeze-thaw cycles[1].

Quantitative Solubility Data

The following table summarizes the solubility of SBC-115076 in various solvents based on
available data.
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Solvent Concentration Method/Notes Source
Fresh DMSO is
33 mg/mL (~62.54 recommended as
DMSO [1]

mM)

moisture can reduce

solubility.

50 mg/mL (~94.76
mM)

Achieved by warming
to 50°C and

ultrasonication.

[1]

Saturation unknown.

> 100 mg/mL )
Hygroscopic DMSO [51[7]
(~189.53 mM) _ .
can impact solubility.
32 mg/mL at 25°C [6]
> 52.8 mg/mL [3][8]
~5 mg/mL [4]
Water Insoluble [1]
Ethanol Insoluble [1]
Dimethylformamide
~2 mg/mL [4]
(DMF)
1:1 DMSO:PBS (pH Prepared by diluting a
~0.5 mg/mL

7.2)

DMSO stock solution.

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% Saline

>2.5mg/mL (~4.74
mM)

Clear solution for in

[5117]

Vivo use.

10% DMSO, 90%
(20% SBE-B-CD in

Saline)

> 2.5 mg/mL (~4.74
mM)

Clear solution for in

[5107]

Vivo use.

10% DMSO, 90%
Corn Ol

> 2.5 mg/mL (~4.74
mM)

Clear solution for in

[5107]

Vivo use.
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Experimental Protocols
Preparation of SBC-115076 for In Vitro Cellular Assays

This protocol describes the preparation of a working solution of SBC-115076 for treating cells
in culture (e.g., HepG2 cells)[1][9].

Materials:

e SBC-115076 powder

Anhydrous/fresh DMSO

Sterile cell culture medium (e.g., DMEM)

Sterile microcentrifuge tubes

Vortex mixer
Procedure:
e Prepare a 10 mM DMSO Stock Solution:

o Calculate the mass of SBC-115076 needed to prepare the desired volume of a 10 mM
stock solution (Molecular Weight: 527.61 g/mol ).

o Weigh the SBC-115076 powder and add it to a sterile microcentrifuge tube.
o Add the calculated volume of fresh DMSO to the tube.

o Vortex thoroughly until the powder is completely dissolved. Gentle warming (up to 50°C)
and ultrasonication can be used to aid dissolution if necessary[1].

e Prepare the Working Solution:

o Aseptically dilute the 10 mM DMSO stock solution into pre-warmed cell culture medium to
achieve the desired final concentration for your experiment.
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o Important: Add the DMSO stock to the culture medium and immediately vortex to ensure
rapid dispersion and minimize precipitation.

o The final concentration of DMSO in the cell culture should be kept low (typically < 0.5%) to
avoid solvent-induced cytotoxicity.

e Cell Treatment:

o Add the freshly prepared working solution to your cells and proceed with your

experimental incubation.
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Workflow for preparing SBC-115076 for in vitro experiments.
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Signaling Pathway

SBC-115076 is a potent inhibitor of proprotein convertase subtilisin/kexin type 9 (PCSK9).
PCSKO is a key regulator of low-density lipoprotein receptor (LDLR) levels. By binding to LDLR
on the surface of hepatocytes, PCSK9 targets the receptor for lysosomal degradation. This
reduction in LDLR levels leads to decreased clearance of LDL-cholesterol (LDL-C) from the
bloodstream, resulting in higher plasma LDL-C levels. SBC-115076 acts by inhibiting the
interaction between PCSK9 and LDLR, thereby preventing LDLR degradation. This leads to
increased recycling of LDLR to the cell surface, enhanced LDL-C uptake by the liver, and
consequently, a reduction in plasma LDL-C levels[2][3].

PCSKO9 Pathway

LDLR
. . Reduced LDL-C
Binds PCSK9-LDLR Complex LDLR Degradation
PCSK9
-

SBC-115076 Action

Inhibits
SBC-115076 K
Therapeutic Outcome
Increased LDLR Increased LDL-C Reduced Plasma
Recycling Uptake LDL-C

Click to download full resolution via product page

Mechanism of action of SBC-115076 in the PCSK9 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [SBC-115076 solubility in aqueous solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616271#sbc-115076-solubility-in-aqueous-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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